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Compound of Interest

Compound Name: Diethyl sulfate

Cat. No.: B166044

CAS Number: 64-67-5

This technical guide provides an in-depth overview of diethyl sulfate, a potent ethylating agent
utilized in various chemical syntheses. The document is intended for researchers, scientists,
and professionals in drug development, offering detailed information on its chemical properties,
synthesis protocols, mechanism of action, and safety considerations.

Core Chemical and Physical Properties

Diethyl sulfate ((C2Hs)2S0a4) is a diester of sulfuric acid.[1] It is a colorless, oily liquid with a
faint peppermint-like odor.[1][2] Due to its strong alkylating capabilities, it is classified as a
probable human carcinogen and requires careful handling.[3][4][5][6]

Summary of Quantitative Data
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Property Value References
Molecular Formula CaH1004S [31[7]
Molecular Weight 154.18 g/mol [31[81I9]

CAS Number 64-67-5 [2103181[91[10][11]
Appearance Colorless, oily liquid [1112119]

Odor Faint peppermint or ether-like [1112]131[12][13]
Density 1.177 g/mL at 25 °C [31[81I9]

Boiling Point 208-209.5 °C (decomposes) [31I81191[14]
Melting Point -24 10 -25 °C [31[81[9][14]
Flash Point 104 °C (219 °F) [3][13][15]
Vapor Pressure <0.01 mmHg at 20 °C [3]

Solubility Decomposes in water; miscible (4]

with ethanol and ether

Molecular Structure

The molecular structure of diethyl sulfate features a central sulfur atom tetrahedrally bonded

to four oxygen atoms. Two of these oxygen atoms are part of ethyl ester groups.

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://www.nj.gov/health/eoh/rtkweb/documents/fs/0710.pdf
https://en.wikipedia.org/wiki/Diethyl_sulfate
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0710.pdf
https://www.fishersci.com/store/msds?partNumber=AC114560250&productDescription=DIETHYL+SULFATE%2C+99%25+25ML&vendorId=VN00032119&countryCode=US&language=en
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0570&p_version=1&p_lang=en
https://www.designer-drug.com/pte/12.162.180.114/dcd/chemistry/diethylsulfate.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0710.pdf
https://www.fishersci.com/store/msds?partNumber=AC114560250&productDescription=DIETHYL+SULFATE%2C+99%25+25ML&vendorId=VN00032119&countryCode=US&language=en
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0570&p_version=1&p_lang=en
https://www.aarti-industries.com/Upload/PDF/gps-safety-summary-diethyl-sulphate.pdf
https://www.cdhfinechemical.com/images/product/msds/37_286692754_DIETHYLSULPHATE-CASNO-64-67-5-MSDS.pdf
https://www.designer-drug.com/pte/12.162.180.114/dcd/chemistry/diethylsulfate.html
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=13&id2=12929
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0570&p_version=1&p_lang=en
https://www.designer-drug.com/pte/12.162.180.114/dcd/chemistry/diethylsulfate.html
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=13&id2=12929
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0710.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-Sulfate
https://cameochemicals.noaa.gov/chemical/3212
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0710.pdf
https://www.fishersci.com/store/msds?partNumber=AC114560250&productDescription=DIETHYL+SULFATE%2C+99%25+25ML&vendorId=VN00032119&countryCode=US&language=en
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0570&p_version=1&p_lang=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0710.pdf
https://www.fishersci.com/store/msds?partNumber=AC114560250&productDescription=DIETHYL+SULFATE%2C+99%25+25ML&vendorId=VN00032119&countryCode=US&language=en
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0570&p_version=1&p_lang=en
https://www.ncbi.nlm.nih.gov/books/NBK424638/
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0710.pdf
https://www.fishersci.com/store/msds?partNumber=AC114560250&productDescription=DIETHYL+SULFATE%2C+99%25+25ML&vendorId=VN00032119&countryCode=US&language=en
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0570&p_version=1&p_lang=en
https://www.ncbi.nlm.nih.gov/books/NBK424638/
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0710.pdf
https://cameochemicals.noaa.gov/chemical/3212
http://www.sciencemadness.org/talk/viewthread.php?tid=12034&page=2
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0710.pdf
https://www.designer-drug.com/pte/12.162.180.114/dcd/chemistry/diethylsulfate.html
https://www.ncbi.nlm.nih.gov/books/NBK424638/
https://www.benchchem.com/product/b166044?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Molecular Structure of Diethyl Sulfate
S
O O

oo

CH2 CH2
CH3 CH3

Click to download full resolution via product page

Molecular Structure of Diethyl Sulfate

Experimental Protocols
Synthesis of Diethyl Sulfate

A common laboratory-scale synthesis of diethyl sulfate involves the reaction of ethanol with
sulfuric acid, followed by vacuum distillation.[1][15]

Materials:
« Ethanol (95%)
o Concentrated Sulfuric Acid (96-98%)

e Anhydrous Sodium Sulfate
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Dilute Sodium Carbonate solution

Ice bath

Distillation apparatus suitable for vacuum distillation

Separatory funnel
Procedure:

e Preparation of the Reaction Mixture: In a flask, cool 50 g of 95% ethanol in an ice bath.
Slowly and with constant stirring, add 104.5 g of concentrated sulfuric acid to the cooled
ethanol.[1] Allow the mixture to react, forming ethyl hydrogen sulfate.

« Distillation Setup: Assemble a vacuum distillation apparatus with a 1-liter flask containing 90
g of anhydrous sodium sulfate.[1] The flask should be heated in an oil bath.

» Reaction and Distillation: Heat the oil bath to 155-165 °C.[1] Apply a vacuum to the
apparatus. Slowly add the prepared ethanol/sulfuric acid mixture dropwise onto the heated
sodium sulfate.[1] Diethyl sulfate will distill over along with some unreacted ethanol.

o Purification:

o Transfer the distillate to a separatory funnel. The denser diethyl sulfate will form the
bottom layer and can be separated from the ethanol layer.[16]

o Wash the collected diethyl sulfate with a dilute sodium carbonate solution to neutralize
any remaining acid.[16]

o Follow with two washes of cold water.[16]

o Dry the diethyl sulfate over anhydrous sodium sulfate.[16]
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Synthesis Workflow of Diethyl Sulfate
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Mechanism of Action and Toxicity

Diethyl sulfate is a potent alkylating agent, and this reactivity is the basis for both its utility in
chemical synthesis and its toxicity.[4][5][15] Its carcinogenicity and mutagenicity are primarily
attributed to its ability to ethylate DNA.[4][5]

The electrophilic ethyl groups of diethyl sulfate can react with nucleophilic sites on DNA
bases, particularly the N7 position of guanine and the N3 position of adenine. This leads to the
formation of DNA adducts, such as 7-ethylguanine and 3-ethyladenine. The formation of these
adducts can disrupt normal DNA replication and transcription, leading to mutations. If these
mutations occur in critical genes, such as proto-oncogenes or tumor suppressor genes, they
can lead to the initiation of cancer.[4]

The genotoxicity of diethyl sulfate has been observed in numerous test systems, where it
induces chromosomal aberrations, micronucleus formation, and sister chromatid exchange.[4]
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Mechanism of Diethyl Sulfate Induced Carcinogenesis

Applications in Research and Development

The primary application of diethyl sulfate is as an ethylating agent in organic synthesis.[1][14]
[17] It is used to introduce an ethyl group onto a variety of substrates, including phenols,
amines, and thiols, to produce the corresponding ethyl ethers, ethyl amines, and ethyl
thioethers.[7][17]

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b166044?utm_src=pdf-body-img
https://www.benchchem.com/product/b166044?utm_src=pdf-body
https://www.benchchem.com/product/b166044?utm_src=pdf-body
https://www.designer-drug.com/pte/12.162.180.114/dcd/chemistry/diethylsulfate.html
https://www.ncbi.nlm.nih.gov/books/NBK424638/
https://www.atamanchemicals.com/sulfuric-acid-diethyl-ester_u30283/
https://en.wikipedia.org/wiki/Diethyl_sulfate
https://www.atamanchemicals.com/sulfuric-acid-diethyl-ester_u30283/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

In the pharmaceutical and specialty chemical industries, it is employed in the synthesis of
various intermediates and active pharmaceutical ingredients.[4] For instance, it can be used in
the preparation of biologically active compounds like bispyrazoles and pyrazolopyrimidines.[7]

Safety and Handling

Diethyl sulfate is a hazardous substance and must be handled with extreme caution.[3] It is
classified as a probable human carcinogen (Group 2A by IARC) and a mutagen.[3][4][5][6]

o Exposure Routes: Inhalation, ingestion, and skin absorption are all potential routes of
exposure.[3]

e Personal Protective Equipment (PPE): When handling diethyl sulfate, it is imperative to use
appropriate PPE, including chemical-resistant gloves, safety goggles, a face shield, and a
respirator with a suitable filter.[11] Work should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[8]

o Incompatibilities: Diethyl sulfate is incompatible with strong acids, strong bases, strong
oxidizing agents, and nitrates.[3][8] It reacts with water, especially when heated, to form
ethanol and sulfuric acid.[3]

« Spill and Disposal: In case of a spill, absorb the material with an inert absorbent and dispose
of it as hazardous waste according to local regulations.[9][11] Do not allow the chemical to
enter the environment.[9]

o First Aid:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
copious amounts of soap and water for at least 15 minutes.[3][8]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids.[3][8]

o Inhalation: Move the individual to fresh air.[8]

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[11] In all cases of
exposure, seek immediate medical attention.[3][8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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